Cas no 138459-91-3 (2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one)
138459-91-3 structure
Product Name:2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one
CAS No:138459-91-3
MF:C8H13NOS2
MW:203.324919462204
MDL:MFCD17392907
CID:835493
PubChem ID:11769595
Update Time:2025-04-19
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one
- 2,2-dimethyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)propan-1-one
- 2-Thiazolidinethione, 3-(2,2-dimethyl-1-oxopropyl)-
- 3-PIVALOYLTHIAZOLIDINE-2-THION
- 2,2-Dimethyl-1-(2-thioxo-3-thiazolidinyl)-1-propanone n
- 2-Thiazolidinethione,3-(2,2-dimethyl-1-oxopropyl)
- 3-(2,2-Dimethyl-1-oxopropyl)-2-thiazolidinethione
- 3-(2,2-Dimethylpropanoyl)-1,3-thiazolidine-2-thione
- 3-Pivaloylthiazolidine-2-thione
- 3-(Trimethylacetyl)-1,3-thiazolidine-2-thione
- C8H13NOS2
- QPFBZLPXTOTDIF-UHFFFAOYSA-N
- 3131AH
- 3-(Trimethylacetyl)-1,3-thiazolidine-2thione
- 1-Propanone, 2,2-dimethyl-1-(2-thioxo-3-thiazolidinyl)-
- MFCD17392907
- SCHEMBL229110
- AS-54922
- AKOS022183400
- 138459-91-3
- 2,2-Dimethyl-1-(2-thioxo-thiazolidin-3-yl)-propan-1-one
- DB-355037
- W11076
- CS-M0514
-
- MDL: MFCD17392907
- Inchi: 1S/C8H13NOS2/c1-8(2,3)6(10)9-4-5-12-7(9)11/h4-5H2,1-3H3
- InChI Key: QPFBZLPXTOTDIF-UHFFFAOYSA-N
- SMILES: S1C(N(CC1)C(C(C)(C)C)=O)=S
Computed Properties
- Exact Mass: 203.04400
- Monoisotopic Mass: 203.04385639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.7
- XLogP3: 2.2
Experimental Properties
- Density: 1.22
- Boiling Point: 280 ºC
- Flash Point: 123 ºC
- PSA: 77.70000
- LogP: 1.83070
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB462226-250 mg |
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one; 90% |
138459-91-3 | 250MG |
€443.60 | 2023-03-30 | ||
| abcr | AB462226-1 g |
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one; 90% |
138459-91-3 | 1g |
€831.60 | 2023-03-30 | ||
| TRC | D480698-10mg |
2,2-Dimethyl-1-(2-Thioxothiazolidin-3-Yl)Propan-1-One |
138459-91-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D480698-50mg |
2,2-Dimethyl-1-(2-Thioxothiazolidin-3-Yl)Propan-1-One |
138459-91-3 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D480698-100mg |
2,2-Dimethyl-1-(2-Thioxothiazolidin-3-Yl)Propan-1-One |
138459-91-3 | 100mg |
$ 185.00 | 2022-06-05 | ||
| Chemenu | CM130150-5g |
2,2-dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one |
138459-91-3 | 95% | 5g |
$93 | 2023-03-07 | |
| Chemenu | CM130150-1g |
2,2-dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one |
138459-91-3 | 95% | 1g |
$281 | 2021-08-05 | |
| Chemenu | CM130150-5g |
2,2-dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one |
138459-91-3 | 95% | 5g |
$842 | 2021-08-05 | |
| eNovation Chemicals LLC | D762632-100mg |
1-Propanone, 2,2-dimethyl-1-(2-thioxo-3-thiazolidinyl)- |
138459-91-3 | 95+% | 100mg |
$170 | 2024-06-08 | |
| eNovation Chemicals LLC | D762632-250mg |
1-Propanone, 2,2-dimethyl-1-(2-thioxo-3-thiazolidinyl)- |
138459-91-3 | 95+% | 250mg |
$215 | 2024-06-08 |
2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
138459-91-3 (2,2-Dimethyl-1-(2-thioxothiazolidin-3-yl)propan-1-one) Related Products
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